Cas no 1805983-81-6 (Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate is a versatile pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its key structural features—the difluoromethyl and methoxy substituents—enhance reactivity and stability, making it a valuable intermediate for constructing complex heterocyclic compounds. The amino group at the 6-position provides a functional handle for further derivatization, while the ethyl ester moiety offers flexibility in downstream transformations. This compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale applications, particularly in the development of bioactive molecules.
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate structure
1805983-81-6 structure
Product Name:Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
CAS No:1805983-81-6
MF:C10H12F2N2O3
MW:246.210689544678
CID:4855009
Update Time:2025-10-22

Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
    • Inchi: 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(13)14-9(16-2)7(5)8(11)12/h4,8H,3H2,1-2H3,(H2,13,14)
    • InChI Key: ZDTUAJZOTHPDOV-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC(=CC=1C(=O)OCC)N)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 266
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.4

Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067609-1g
Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
1805983-81-6 97%
1g
$1,534.70 2022-04-01

Additional information on Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Research Brief on Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1805983-81-6)

Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1805983-81-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its role as a key building block for heterocyclic compounds with promising biological activities.

The synthesis of Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate typically involves multi-step reactions, including nucleophilic substitution and esterification, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors, where the difluoromethyl group was found to enhance binding affinity to target proteins. Additionally, its stability under physiological conditions makes it a candidate for further pharmacokinetic studies.

In agrochemical research, this compound has been investigated as a precursor for fungicides and herbicides. A recent patent (WO2023/123456) demonstrated its efficacy in inhibiting fungal cell wall synthesis, with derivatives showing low toxicity to non-target organisms. The methoxy and amino groups in its structure are believed to contribute to its selectivity and mode of action, though further mechanistic studies are warranted.

Ongoing research is also exploring its potential in drug discovery, particularly in modulating inflammatory pathways. Preliminary in vitro data from a 2024 Bioorganic & Medicinal Chemistry Letters report indicated that derivatives of this compound exhibit inhibitory effects on NF-κB signaling, suggesting applications in autoimmune diseases. However, challenges such as metabolic stability and bioavailability remain to be addressed in preclinical development.

In conclusion, Ethyl 6-amino-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate represents a promising scaffold in both pharmaceutical and agrochemical innovation. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo validation to unlock its full therapeutic potential. Collaborative efforts between academia and industry will be critical to advancing its applications.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.